Cas no 2172192-14-0 (1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro4.5decan-3-one)

• Product Name: 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro4.5decan-3-one
• CAS No: 2172192-14-0
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245453834534
• CID: 5975057
• PubChem ID: 165540542
• Update Time: 2025-05-20

1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro4.5decan-3-one
• 2172192-14-0
• 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one
• EN300-1479104

• Inchi： 1S/C11H16F3NO2/c12-11(13,14)7-2-1-3-10(4-7)5-9(16)17-8(10)6-15/h7-8H,1-6,15H2
• InChI Key： JGTXKWHJACNWNV-UHFFFAOYSA-N
• SMILES： FC(C1CCCC2(CC(=O)OC2CN)C1)(F)F

Computed Properties

• Exact Mass: 251.11331324g/mol
• Monoisotopic Mass: 251.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro4.5decan-3-one

Comprehensive Overview of 1-(Aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one (CAS No. 2172192-14-0)

The compound 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one (CAS No. 2172192-14-0) is a highly specialized spirocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and spiro[4.5]decane backbone, make it a valuable intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most notable aspects of 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one is its spirocyclic architecture, which imparts rigidity and stereochemical complexity. This structural motif is often sought after in medicinal chemistry because it can enhance binding affinity and selectivity toward biological targets. The presence of the trifluoromethyl group further enhances its utility, as this moiety is known to improve metabolic stability and lipophilicity in drug candidates. These properties make the compound a promising candidate for the development of central nervous system (CNS) drugs and antimicrobial agents.

In recent years, the demand for spirocyclic compounds like 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one has surged, driven by the growing interest in fragment-based drug design and scaffold hopping strategies. Pharmaceutical companies are actively exploring such compounds to address challenges in drug resistance and target selectivity. Additionally, the agrochemical industry has shown interest in similar structures for developing next-generation pesticides and herbicides with improved environmental profiles.

The synthesis of 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one typically involves multi-step organic transformations, including cyclization reactions and functional group manipulations. Advanced techniques such as asymmetric catalysis and flow chemistry are often employed to achieve high yields and enantiomeric purity. Researchers are also investigating greener synthetic routes to align with the principles of sustainable chemistry and green manufacturing.

From a commercial perspective, 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include material science, where it serves as a building block for advanced polymers and liquid crystals. The compound's versatility and scalability make it an attractive option for contract research organizations (CROs) and custom synthesis providers.

In conclusion, 1-(aminomethyl)-7-(trifluoromethyl)-2-oxaspiro[4.5]decan-3-one (CAS No. 2172192-14-0) represents a compelling case study in the intersection of structural complexity and practical utility. Its potential in drug discovery, agrochemicals, and material science underscores the importance of continued research and development in this area. As the scientific community seeks innovative solutions to global challenges, compounds like this will undoubtedly play a pivotal role in shaping the future of specialty chemicals.